Cas no 827024-53-3 (Propanethioic acid, 2-(1-oxopropoxy)-, S-methyl ester)

• Product Name: Propanethioic acid, 2-(1-oxopropoxy)-, S-methyl ester
• CAS No: 827024-53-3
• MF: C₇H₁₂O₃S
• MW: 176.233381271362
• CID: 686503
• PubChem ID: 20831779
• Update Time: 2025-04-19

Propanethioic acid, 2-(1-oxopropoxy)-, S-methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanethioic acid, 2-(1-oxopropoxy)-, S-methyl ester
• (1-methylsulfanyl-1-oxopropan-2-yl) propanoate
• 827024-53-3
• S-Methyl 2-(propionyloxy)propanethioate
• Methylthio 2-(propionyloxy) propionate
• 0VG9JPO6J5
• Propionyllactic acid thiomethyl ester
• FEMA No. 3790
• Methylthio 2-(propanoyloxy)propanoate
• 1-(methylsulfanyl)-1-oxopropan-2-yl propanoate
• UNII-0VG9JPO6J5
• CHEBI:173480
• Methyl thiopropionyl oxypropionate
• S-Methyl-2-(propionyloxy)propanethioate
• Methylthio 2-(propionyloxy) propionate [FHFI]
• (1-methylsulanyl-1-oxopropan-2-yl) propanoate
• Q27237295
• FEMA 3790

• Inchi： 1S/C7H12O3S/c1-4-6(8)10-5(2)7(9)11-3/h5H,4H2,1-3H3
• InChI Key： VCLWCQBHEOFVMO-UHFFFAOYSA-N
• SMILES： S(C)C(C(C)OC(CC)=O)=O

Computed Properties

• Exact Mass: 176.05071541g/mol
• Monoisotopic Mass: 176.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Thiocarboxylic acids and derivatives Thioesters